6-(4-Chlorophenoxy)-1-hexanol

• Molecular Formula: C12H17ClO2
• Molecular Weight: 228.71 g/mol
• IUPAC Name: 6-(4-chlorophenoxy)hexan-1-ol
• InChI: InChI=1S/C12H17ClO2/c13-11-5-7-12(8-6-11)15-10-4-2-1-3-9-14/h5-8,14H,1-4,9-10H2
• InChI Key: PSHFRYXBKCUIPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCCCCCCO)Cl

Description

6-(4-Chlorophenoxy)-1-hexanol is a hypothetical aliphatic alcohol derivative featuring a 4-chlorophenoxy substituent at the sixth carbon of a hexanol backbone. This article compares its inferred properties and behaviors with structurally related compounds, leveraging available data on 1-hexanol, 6-chloro-1-hexanol, and phenoxy-substituted hexanol derivatives.

Comparison with Similar Compounds

Table 1: Physicochemical Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Solubility (Water)	LogP (Predicted)
1-Hexanol	C₆H₁₄O	102.17	-OH at C1	5.9 g/L	1.85
6-Chloro-1-hexanol	C₆H₁₃ClO	136.62	-Cl at C6, -OH at C1	Insoluble	2.3–2.8
6-(4-Chlorophenoxy)-1-hexanol*	C₁₂H₁₅ClO₂	226.70	-O-C₆H₄Cl at C6, -OH at C1	Low (estimated)	~3.5 (estimated)

Notes:

• 6-(4-Chlorophenoxy)-1-hexanol data are extrapolated from analogs. The 4-chlorophenoxy group likely increases hydrophobicity (higher LogP) compared to 1-hexanol or 6-chloro-1-hexanol.

Antifungal and Allelopathic Effects

• 1-Hexanol: Exhibits weak antifungal activity against Fusarium solani (SI = -0.56 at 400 mg/L) .
• Phenoxy Derivatives: Analogs like 6-[4-(4-octoxyphenyl)phenoxy]hexan-1-ol (CAS 143363-43-3) are used in materials science, but their bioactivity remains undocumented . The 4-chlorophenoxy group in 6-(4-Chlorophenoxy)-1-hexanol may enhance antifungal or herbicidal activity compared to 1-hexanol, though direct evidence is lacking.

Volatile Organic Compound (VOC) Profiles

• 1-Hexanol: A major VOC in plants (e.g., Mesembryanthemum crystallinum), contributing to "green" odors (40–77% abundance) . Its release correlates with maceration processes in winemaking .
• 6-Chloro-1-hexanol: Not reported as a natural VOC; its synthetic applications focus on intermediates for pharmaceuticals or polymers .

Reaction Dynamics and Solvent Effects

• 1-Hexanol: Exhibits slow solvation dynamics (1.8 ns reaction timescale) compared to 1-hexyne, attributed to hydrogen bonding and solvent friction .
• Phenoxy Derivatives: Compounds like 1-(4-formylphenoxy)-6-(4-cyanobiphenyl-4'-yloxy)hexane (I-6) are synthesized via nucleophilic substitution, suggesting similar pathways for 6-(4-Chlorophenoxy)-1-hexanol .